Cas no 61237-95-4 (1-methylethyl (7S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate)

1-methylethyl (7S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate structure
61237-95-4 structure
Product Name:1-methylethyl (7S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate
CAS No:61237-95-4
MF:C26H36O6
MW:444.560448646545
CID:1627803
PubChem ID:71300444
Update Time:2025-04-21

1-methylethyl (7S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-methylethyl (7S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxo-1,2,3,4',5',6,7,8,9,10,11,12,13,14,15,16-hexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-7-carboxylate
    • propan-2-yl (6R,7S,8R,9S,10R,13S,14S,17R)-6-hydroxy-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate
    • 6,17-Dihydroxy-3-oxo-17-pregn-4-ene-21-carboxylic acid-gamma-lactone 7-methylethyl ester
    • Pregn-4-ene-7,21-dicarboxylic acid, 6,17-dihydroxy-3-oxo-, gamma-lactone, 1-methylethyl ester, (6beta,7alpha,17alpha)-
    • SC-30822
    • 61237-95-4
    • DTXSID00210147
    • CHEMBL3277454
    • SC 30822
    • Inchi: 1S/C26H36O6/c1-14(2)31-23(30)21-20-16(24(3)9-5-15(27)13-18(24)22(21)29)6-10-25(4)17(20)7-11-26(25)12-8-19(28)32-26/h13-14,16-17,20-22,29H,5-12H2,1-4H3/t16-,17-,20+,21-,22-,24+,25-,26+/m0/s1
    • InChI Key: SQDXDCFKVDANPZ-WLOGYDPASA-N
    • SMILES: O1C(CC[C@]21CC[C@H]1[C@@H]3[C@H](C(=O)OC(C)C)[C@H](C4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)O)=O

Computed Properties

  • Exact Mass: 444.25128
  • Monoisotopic Mass: 444.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.9
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